Cas no 2228405-15-8 (methyl 2-chloro-4-(2-oxoethyl)benzoate)

• Product Name: methyl 2-chloro-4-(2-oxoethyl)benzoate
• CAS No: 2228405-15-8
• MF: C₁₀H₉ClO₃
• MW: 212.629662275314
• CID: 5865960
• PubChem ID: 165636705
• Update Time: 2025-05-23

methyl 2-chloro-4-(2-oxoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-chloro-4-(2-oxoethyl)benzoate
• EN300-1995574
• 2228405-15-8

• Inchi： 1S/C10H9ClO3/c1-14-10(13)8-3-2-7(4-5-12)6-9(8)11/h2-3,5-6H,4H2,1H3
• InChI Key： WMRJKINJMNBMBB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(=O)OC)CC=O

Computed Properties

• Exact Mass: 212.0240218g/mol
• Monoisotopic Mass: 212.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų

Additional information on methyl 2-chloro-4-(2-oxoethyl)benzoate

Methyl 2-Chloro-4-(2-Oxoethyl)benzoate: A Comprehensive Overview

Methyl 2-chloro-4-(2-oxoethyl)benzoate (CAS No. 2228405-15-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its ester functionality, a chlorine substituent, and a ketone group, which collectively contribute to its diverse reactivity and utility.

The chemical structure of methyl 2-chloro-4-(2-oxoethyl)benzoate can be represented as C₁₀H₉ClO₃. The presence of the methyl ester group at the carboxylic acid position, the chlorine atom at the ortho position of the benzene ring, and the ketone group attached to the para position of the benzene ring make this compound a valuable intermediate in synthetic chemistry. These functional groups provide multiple reaction sites, enabling a wide range of chemical transformations.

In the realm of pharmaceutical research, methyl 2-chloro-4-(2-oxoethyl)benzoate has shown promise as a precursor for the synthesis of bioactive molecules. Recent studies have explored its potential in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of anti-inflammatory agents. The chlorine substituent and ketone group were found to enhance the pharmacological activity and selectivity of the final products.

Moreover, methyl 2-chloro-4-(2-oxoethyl)benzoate has been utilized in materials science for the development of advanced polymers and coatings. Its reactivity with various functional groups allows for the creation of polymers with tailored properties, such as enhanced mechanical strength, thermal stability, and biocompatibility. A notable application is in the synthesis of polymeric materials for biomedical devices, where the compound's unique structure contributes to improved performance and biocompatibility.

The synthetic versatility of methyl 2-chloro-4-(2-oxoethyl)benzoate has also been leveraged in organic synthesis to develop new methodologies and reactions. Researchers have reported its use in palladium-catalyzed cross-coupling reactions, which are crucial for constructing complex organic molecules. The presence of the chlorine atom facilitates these reactions by acting as a leaving group, enabling efficient coupling with other organic substrates. This has opened up new avenues for synthesizing complex natural products and pharmaceuticals.

In addition to its synthetic applications, methyl 2-chloro-4-(2-oxoethyl)benzoate has been studied for its potential environmental impact. Environmental scientists have investigated its biodegradability and toxicity to ensure its safe use in industrial processes. Preliminary studies suggest that this compound is relatively stable under environmental conditions but can be degraded through microbial action over time. This information is crucial for assessing its environmental impact and developing strategies for safe disposal.

The physical properties of methyl 2-chloro-4-(2-oxoethyl)benzoate, such as its melting point, boiling point, and solubility, are important considerations for its practical applications. These properties can be influenced by factors such as temperature, pressure, and solvent choice. For example, it is known to be soluble in common organic solvents like dichloromethane and ethanol but has limited solubility in water. Understanding these properties is essential for optimizing reaction conditions and ensuring efficient synthesis processes.

In conclusion, methyl 2-chloro-4-(2-oxoethyl)benzoate (CAS No. 2228405-15-8) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure provides a foundation for developing novel drugs, advanced materials, and new synthetic methodologies. Ongoing research continues to uncover new possibilities for this versatile compound, making it an important subject of study in multiple disciplines.